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Compound of Interest

Compound Name: Disodium glutamate

Cat. No.: B3428490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties and structural features of disodium glutamate. The information is presented to

support research, scientific analysis, and professionals in the field of drug development.

Chemical Identity and Structure
Disodium glutamate, systematically named disodium (2S)-2-aminopentanedioate, is the

disodium salt of L-glutamic acid, a naturally occurring amino acid.[1][2] It is composed of a

glutamate anion with two sodium cations.[3] The chemical structure of disodium glutamate
features a central carbon atom bonded to an amino group, a hydrogen atom, and a propanoic

acid substituent, with both carboxylic acid groups in their carboxylate form, ionically bonded to

sodium ions.

Molecular Formula: C₅H₇NNa₂O₄[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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